![molecular formula C15H17N5OS B5577584 6-{[2-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]carbonyl}imidazo[2,1-b][1,3]thiazole](/img/structure/B5577584.png)
6-{[2-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]carbonyl}imidazo[2,1-b][1,3]thiazole
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Description
6-{[2-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]carbonyl}imidazo[2,1-b][1,3]thiazole is a useful research compound. Its molecular formula is C15H17N5OS and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.11538136 g/mol and the complexity rating of the compound is 436. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
6-{[2-(1-methyl-1H-pyrazol-3-yl)-1-piperidinyl]carbonyl}imidazo[2,1-b][1,3]thiazole and its derivatives have been a subject of research primarily in the context of synthesis and evaluating their biological activities. For instance, compounds similar to this structure have been synthesized and screened for antitubercular and antifungal activities, showing good potential in these areas (Syed, Ramappa, & Alegaon, 2013). Additionally, these compounds' antimicrobial properties have been explored, suggesting their relevance in addressing microbial infections (El‐Emary, Khalil, Ali, & El-Adasy, 2005).
Chemical Properties and Synthesis Techniques
Research has also focused on understanding the chemical properties and synthesis techniques of related compounds. Studies have described the molecular packing and bonding in similar structures, providing insights into their chemical behavior (Zukerman-Schpector, 1994). Innovative synthesis methods have been developed for related compounds, which could be applicable for this specific compound as well (Pratap, Roy, Roy, & Ram, 2007).
Potential in Anticancer Research
There is potential interest in the use of this compound and its derivatives in anticancer research. Studies have synthesized novel compounds with similar structures and tested their cytotoxicity against human cancer cell lines, indicating the potential for these compounds in cancer treatment (Ding et al., 2012).
Sensor Development
Research in sensor development has also been explored, with studies investigating the use of related structures in creating sensors for detecting specific chemicals, demonstrating the compound's utility in analytical chemistry (Li et al., 2018).
Properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-6-yl-[2-(1-methylpyrazol-3-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5OS/c1-18-7-5-11(17-18)13-4-2-3-6-20(13)14(21)12-10-19-8-9-22-15(19)16-12/h5,7-10,13H,2-4,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADQDNGZBZJGMSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCCN2C(=O)C3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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